Cas no 923105-19-5 (2,4-Bis(trifluoromethyl)sulfanylphenol)

• Product Name: 2,4-Bis(trifluoromethyl)sulfanylphenol
• CAS No: 923105-19-5
• MF: C₈H₄F₆OS₂
• MW: 294.237180709839
• MDL: MFCD08691347
• CID: 5055822
• Update Time: 2023-11-22

2,4-Bis(trifluoromethyl)sulfanylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-bis[(trifluoromethyl)sulfanyl]phenol
• 2,4-bis(trifluoromethylsulfanyl)phenol
• NE58593
• 2,4-Bis(trifluoromethyl)sulfanylphenol

• MDL： MFCD08691347
• Inchi： 1S/C8H4F6OS2/c9-7(10,11)16-4-1-2-5(15)6(3-4)17-8(12,13)14/h1-3,15H
• InChI Key： NXKYFYVOGSFZQZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=CC=C(C=1)SC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 5
• Topological Polar Surface Area: 70.8